A cucurbit[8]uril sponge†

Organic & Biomolecular Chemistry Pub Date: 2012-10-05 DOI: 10.1039/C2OB26774H

Abstract

This paper describes a convenient approach to quantitative removal of the synthetic host cucurbit[8]uril (Q8) from aqueous mixtures using a sepharose resin coated in memantine groups to selectively sequester Q8 in the presence of competing hosts and guests. The “Q8 sponge” can separate Q8 from Q6 and reverse the Q8-mediated dimerization of peptides.

Graphical abstract: A cucurbit[8]uril sponge
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